![molecular formula C5H4N2O2S B2378955 2-sulfanylidene-1H-pyrimidine-5-carboxylic acid CAS No. 1378506-17-2](/img/structure/B2378955.png)
2-sulfanylidene-1H-pyrimidine-5-carboxylic acid
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Overview
Description
Scientific Research Applications
Synthesis and Structural Analysis
Synthesis Techniques : 2-Sulfanylidene-1H-pyrimidine-5-carboxylic acid derivatives are synthesized using acid-catalysed cyclocondensation reactions, involving thiourea and substituted benzaldehydes. This process results in compounds with complex hydrogen-bonded structures, useful for further chemical analysis and applications (Sarojini et al., 2015).
Structural Characterization : The molecular structures of these compounds have been characterized using various spectroscopic methods, including NMR and X-ray diffraction. Such detailed structural analysis is crucial for understanding their chemical behavior and potential applications (Stolarczyk et al., 2018).
Chemical Properties and Reactions
Reactivity with Other Compounds : These derivatives react with other chemical entities, such as pentaphenylantimony, forming complex compounds. The study of these reactions offers insights into the chemical properties and potential uses of these pyrimidine derivatives (Gubanova et al., 2020).
Kinetic Studies : Investigations into the kinetics of reactions involving these compounds, such as their oxidation by potassium dichromate, provide essential data for understanding their stability and reactivity, which are important for various scientific applications (Padmini et al., 2016).
Applications in Material Science
- Nonlinear Optical Materials : Some derivatives of this compound exhibit properties suitable for nonlinear optical materials. Their structural and electronic properties are studied to explore their potential in this field (Dhandapani et al., 2017).
Potential Biomedical Applications
Cytotoxicity Studies : Certain derivatives of this compound have been studied for their cytotoxicity against various cell lines. Understanding their biological interactions can lead to potential biomedical applications, such as in the development of new therapeutic agents (Stolarczyk et al., 2018).
Antifolate Inhibitors : Some analogs are synthesized as potential inhibitors of thymidylate synthase, showing promise as antitumor and antibacterial agents. These studies contribute to the drug discovery process (Gangjee et al., 1996).
Mechanism of Action
Target of Action
It belongs to the class of organic compounds known as hydropyrimidine carboxylic acids and derivatives . These compounds contain a hydrogenated pyrimidine ring, which is a significant heterocyclic system in natural products and drugs .
Mode of Action
Compounds containing a similar indole nucleus have been found to bind with high affinity to multiple receptors, which is helpful in developing new useful derivatives .
Biochemical Pathways
Indole derivatives, which share a similar structure, have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Result of Action
Indole derivatives, which share a similar structure, have been found to have diverse biological activities and immeasurable potential for newer therapeutic possibilities .
properties
IUPAC Name |
2-sulfanylidene-1H-pyrimidine-5-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4N2O2S/c8-4(9)3-1-6-5(10)7-2-3/h1-2H,(H,8,9)(H,6,7,10) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLWLRQFJIGKQLA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=S)N1)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4N2O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
156.16 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1378506-17-2 |
Source
|
Record name | 2-sulfanylpyrimidine-5-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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